![molecular formula C15H14F3N3OS B2873371 N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-4-(trifluoromethyl)benzamide CAS No. 1797861-31-4](/img/structure/B2873371.png)
N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-4-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-4-(trifluoromethyl)benzamide, also known as TFP, is a chemical compound that has been widely used in scientific research. TFP is a potent and selective inhibitor of protein kinase CK2, which is a serine/threonine kinase that plays a crucial role in various cellular processes.
Scientific Research Applications
Antimicrobial Applications
Thiazole derivatives, such as F6445-1373, have been recognized for their antimicrobial properties. These compounds can be synthesized and modified to enhance their activity against various microbial strains. The presence of the thiazole moiety is a common feature in many antimicrobial agents, including sulfathiazole .
Anticancer and Antitumor Applications
F6445-1373 may also play a role in anticancer and antitumor applications. Thiazole derivatives have been reported to exhibit cytotoxic activity against human tumor cell lines. The structural features of these compounds, including the trifluoromethyl group, contribute to their potential efficacy in inhibiting cancer cell growth .
Antiretroviral Applications
The thiazole ring is a component of several antiretroviral drugs, such as ritonavir. Derivatives like F6445-1373 could be explored for their potential use in HIV treatment due to the biological activity associated with the thiazole structure .
Anti-Alzheimer’s Applications
Thiazole derivatives have shown promise in the treatment of Alzheimer’s disease. The modification of these compounds can lead to the development of drugs that may impact the progression of neurodegenerative diseases .
Antihypertensive Applications
Compounds containing thiazole moieties have been associated with antihypertensive activities. F6445-1373 could be investigated for its potential to act as an antihypertensive agent, contributing to the management of high blood pressure .
Antioxidant Applications
The antioxidant properties of thiazole derivatives are noteworthy. F6445-1373 could be utilized in research focused on combating oxidative stress, which is implicated in various chronic diseases .
Applications in Fluorinated Metal–Organic Frameworks (F-MOFs)
The trifluoromethyl group in F6445-1373 suggests potential applications in the development of fluorinated metal–organic frameworks. These frameworks have diverse applications, including gas sorption and separation, due to their interaction with gaseous molecules .
Applications in Green Chemistry
Given the interest in sustainable and environmentally friendly chemical processes, F6445-1373 could be relevant in green chemistry applications. Its structural features might be advantageous in designing catalysts or other materials that facilitate eco-friendly reactions .
properties
IUPAC Name |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3N3OS/c16-15(17,18)11-3-1-10(2-4-11)13(22)20-12-5-7-21(9-12)14-19-6-8-23-14/h1-4,6,8,12H,5,7,9H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNIWZGSGXUJBGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1NC(=O)C2=CC=C(C=C2)C(F)(F)F)C3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(1,3-Thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.